Cas no 58867-55-3 (2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product name: 2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 58867-55-3
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 4052140
• PubChem ID: 3240889

2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(1,2-dimethyl-1H-indol-5-yl)methyl]-
• 2-((1,2-dimethyl-1H-indol-5-yl)methyl)isoindoline-1,3-dione
• 2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[(1,2-dimethylindol-5-yl)methyl]isoindoline-1,3-quinone
• HMS2609O21
• SR-01000130444
• 2-[(1,2-dimethyl-1H-indol-5-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
• F0651-0248
• SR-01000130444-1
• HMS1650F16
• AKOS016387251
• BDBM87664
• 2-[(1,2-dimethyl-5-indolyl)methyl]isoindole-1,3-dione
• MFCD04469355
• 2-[(1,2-dimethylindol-5-yl)methyl]isoindole-1,3-dione
• CHEMBL1403514
• MLS000102138
• MLS000089490
• 58867-55-3
• NS-05151
• 1,2-dimethyl-5-(phthalimidomethyl)indole
• cid_3240889
• SMR000016561

• Inchi： InChI=1S/C19H16N2O2/c1-12-9-14-10-13(7-8-17(14)20(12)2)11-21-18(22)15-5-3-4-6-16(15)19(21)23/h3-10H,11H2,1-2H3
• InChI Key： HYKMSFVNDBWYSP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 304.121177757Da
• Monoisotopic Mass: 304.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 58867-55-3)

2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 58867-55-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to by its systematic name, features a unique molecular structure combining an indole moiety with a phthalimide derivative. Its structural complexity and functional versatility make it a subject of interest for researchers exploring novel applications in drug development and advanced materials.

The compound's CAS No. 58867-55-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Its indole-phthalimide hybrid structure is particularly noteworthy, as it exhibits potential bioactivity, including anti-inflammatory and antioxidant properties. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors, which are increasingly sought after in the development of targeted therapies for various diseases.

In the context of current trends, the demand for heterocyclic compounds like 2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione has surged due to their applications in pharmaceutical intermediates and functional materials. Researchers are particularly interested in its potential as a scaffold for drug design, given its ability to interact with biological targets. This aligns with the growing focus on precision medicine and personalized therapeutics, where such compounds play a pivotal role.

From a synthetic chemistry perspective, the compound's preparation involves multi-step reactions, often requiring catalyzed cross-coupling and cyclization techniques. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in modern synthetic strategies. Additionally, its thermal stability and solubility profile make it a candidate for use in high-performance polymers and electronic materials, areas that are currently experiencing rapid growth.

Environmental and safety considerations are also paramount when working with 2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, which emphasize minimizing waste and reducing environmental impact.

In summary, 2-(1,2-dimethyl-1H-indol-5-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 58867-55-3) represents a fascinating intersection of chemistry and innovation. Its diverse applications, from drug discovery to advanced materials, underscore its importance in contemporary research. As scientific advancements continue, this compound is likely to remain a focal point for exploration and development.